Cas no 82586-61-6 (Benzenebutanoic acid, a-bromo-, ethyl ester)

Benzenebutanoic acid, a-bromo-, ethyl ester structure
82586-61-6 structure
Product Name:Benzenebutanoic acid, a-bromo-, ethyl ester
CAS No:82586-61-6
Molecular Formula:C12H15O2Br
Molecular Weight:271.1503
CID:730161
PubChem ID:11747666

Benzenebutanoic acid, a-bromo-, ethyl ester Properties

Names and Identifiers

    • Benzenebutanoic acid, a-bromo-, ethyl ester
    • ethyl 2-bromo-4-phenylbutanoate
    • ethyl alpha-bromo-4-phenylbutanoate
    • DTXSID20868664
    • ZLZXSWNRZFMSSS-UHFFFAOYSA-N
    • SCHEMBL305973
    • 2-bromo-4-phenyl-butyric acid ethyl ester
    • ethyl 2-bromo-4-phenylbutyrate
    • FT-0743498
    • Benzenebutanoic acid, alpha-bromo-, ethyl ester
    • 82586-61-6
    • InChIKey: ZLZXSWNRZFMSSS-UHFFFAOYSA-N
    • Inchi: InChI=1S/C12H15BrO2/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3
    • SMILES: CCOC(=O)C(CCC1=CC=CC=C1)Br

Computed Properties

  • Exact Mass: 145.052764
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 145.052764
  • Heavy Atom Count: 11
  • Complexity: 181
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2
  • Topological Polar Surface Area: 44

Benzenebutanoic acid, a-bromo-, ethyl ester Related Literature

  • 1. The design and synthesis of the Angiotensin Converting Enzyme inhibitor Cilazapril and related bicyclic compounds
    Michael R. Attwood,Cedric H. Hassall,Antonin Kr?hn,Geoffrey Lawton,Sally Redshaw J. Chem. Soc. Perkin Trans. 1 1986 1011
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